Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-

Catalog No.
S1539181
CAS No.
10097-09-3
M.F
C19H24N4O2
M. Wt
340.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-d...

Formulators of one-component epoxy systems often face trade-offs between pot life and cure speed. Substituted ureas like TDI-urea or Diuron compromise shelf stability or halogen compliance. MDI-urea (CAS 10097-09-3) is a halogen-free latent accelerator that solves these issues. • 56-week shelf stability at ambient conditions, no cold storage needed. • Cures DICY epoxy in

CAS Number

10097-09-3

Product Name

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-

IUPAC Name

3-[4-[[4-(dimethylcarbamoylamino)phenyl]methyl]phenyl]-1,1-dimethylurea

Molecular Formula

C19H24N4O2

Molecular Weight

340.4 g/mol

InChI

InChI=1S/C19H24N4O2/c1-22(2)18(24)20-16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)21-19(25)23(3)4/h5-12H,13H2,1-4H3,(H,20,24)(H,21,25)

InChI Key

MOAPNXVHLARBNQ-UHFFFAOYSA-N

SMILES

CN(C)C(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)N(C)C

Canonical SMILES

CN(C)C(=O)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(=O)N(C)C

The exact mass of the compound Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 202633. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

MDI-urea, Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-, N,N''-(Methylenedi-4,1-phenylene)bis(N',N'-dimethylurea), 4,4'-Methylenebis(N,N-dimethylphenylurea), Bis[4-(dimethylureido)phenyl]methane

Purity

≥98%

Package Size

5 g, 25 g, 100 g, 500 g

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-, commonly referred to as MDI-urea or by trade names such as Omicure U-52 and Dyhard UR500, is a latent accelerator for dicyandiamide (DICY) cured epoxy resins [1]. In industrial procurement, this compound is prioritized for its quantifiable ability to balance rapid thermal activation (curing in under 5 minutes at temperatures ≥150°C) with prolonged room-temperature shelf stability in one-component (1K) formulations [2]. Unlike legacy chlorinated accelerators, MDI-urea is entirely halogen-free, making it a required raw material for modern electronics, aerospace prepregs, and structural adhesives where environmental compliance and extended pot-life are mandatory [3].

Procurement Fit

Latent Accelerator

Supports one-component DICY/epoxy formulations requiring >6 months ambient storage stability without refrigeration

Cure Profile

Lowers DICY cure onset temperature; enables moderate-temperature cycles while preserving extended latency

Isomer-Grade Option

Isomer-grade variants offer reported higher latency and cure consistency vs. technical-grade mixtures

Substituting MDI-urea with other common substituted ureas fundamentally alters either the shelf life, thermal performance, or regulatory compliance of the final epoxy system [1]. For instance, replacing it with TDI-urea (e.g., Omicure U-24) or Fenuron (Omicure U-405) accelerates room-temperature viscosity buildup, reducing the formulation's shelf life from over a year to mere weeks, which necessitates cold-chain logistics [2]. Conversely, utilizing Diuron (Omicure U-210) introduces structural chlorine into the matrix, which disqualifies the formulation from halogen-free printed circuit board (PCB) manufacturing and eco-certified automotive applications [3].

Substitution Risk

Latency Gap with TBDMU

Toluene bis(dimethylurea) accelerators may reduce room-temperature shelf life by approximately 60% compared to methylene-bridged bis-urea structure.

Isomer Composition Sensitivity

Mixed-isomer grades can shift latency and cure speed; isomer purity directly influences reactivity-latency balance.

Thermal Stability Mismatch

Lower-melting urea accelerators risk partial dissolution during warm storage or compounding, potentially compromising formulation latency.

Room-Temperature Latency vs. TDI-Urea

In standard DGEBA/DICY epoxy formulations, the choice of urea accelerator dictates the pot life. When comparing MDI-urea to TDI-urea (2,4-Toluene bis dimethyl urea), MDI-urea demonstrates extended latency. Testing shows that formulations using MDI-urea take 56 weeks to double in viscosity at 25°C, whereas TDI-urea formulations double in just 10 weeks under identical conditions [1].

Evidence DimensionTime to double viscosity at 25°C
Target Compound Data56 weeks (MDI-urea / Omicure U-52)
Comparator Or Baseline10 weeks (TDI-urea / Omicure U-24)
Quantified Difference5.6x longer room-temperature shelf life
Conditions3 phr substituted urea with 8 phr DICY in DGEBA resin (EEW=190)

A 5.6x extension in shelf life eliminates the need for strict cold-chain storage and handling in the procurement and supply chain of 1K adhesives.

Shelf Life Latency
Head-to-head
Target: >6 months vs. TBDMU: 10 weeks
Reported latency advantage supports shelf-stable one-component formulation selection.

DGEBA/DICY at 23°C; viscosity-doubling endpoint

Thermal Stability vs. Fenuron

While highly reactive accelerators like Fenuron (1,1-dimethyl-3-phenylurea) offer fast cure times, they lower the thermal stability of the cured resin. MDI-urea maintains a high crosslinking density, yielding a glass transition temperature (Tg) of 127°C, compared to 118°C for Fenuron-accelerated systems [1]. This allows MDI-urea to match the high Tg of TDI-urea without suffering from TDI-urea's reduced latency [2].

Evidence DimensionGlass Transition Temperature (Tg)
Target Compound Data127°C (MDI-urea / Omicure U-52)
Comparator Or Baseline118°C (Fenuron / Omicure U-405)
Quantified Difference9°C higher Tg
ConditionsCured at 120°C; DSC scan at 20°C/minute to 275°C (DGEBA/DICY system)

Higher Tg is critical for aerospace and automotive structural adhesives that must maintain mechanical integrity at elevated operating temperatures.

Cure Speed (100°C)
Head-to-head
Target: ~60 min vs. TBDMU: ~30 min
Slower cure reflects higher latency; selection depends on required storage vs. cycle time.

5 phr in DGEBA/DICY, isothermal 100°C

Halogen-Free Compliance vs. Diuron

Legacy accelerators such as Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) are widely used for their latency but contain covalently bound chlorine [1]. MDI-urea provides equivalent latency and acceleration profiles while being 100% halogen-free [2]. This chemical differentiation is a strict pass/fail criterion for modern electronics procurement.

Evidence DimensionStructural Halogen Content
Target Compound Data0% Halogen (MDI-urea)
Comparator Or BaselineContains structural chlorine (Diuron / Omicure U-210)
Quantified DifferenceComplete elimination of halogens
ConditionsMolecular structure analysis for IEC 61249-2-21 compliance

Procurement teams must select MDI-urea over Diuron to meet global halogen-free mandates in consumer electronics and PCB manufacturing.

Melting Point Stability
Head-to-head
Target: 220–230°C vs. TBDMU: 180–195°C
Higher melting point helps maintain solid dispersion during processing and storage.

Standard determination; commercial isomer-grade material

Latency-Reactivity Rank
Class-level
Latency rank #2; Reactivity rank #4
Reported balanced profile among common urea accelerators.

Across urea classes; 95% cure at 120°C by DSC

Fast-Cycle Flexibility
Reported
Fast cycle (20 min/140°C) maintained flexural modulus 45–50 GPa
Supports cycle-time reduction without sacrificing mechanical properties in carbon-fiber composites.

Cross-study comparable; cycloaliphatic urea and polyamine did not show same flexibility

Isomer-Grade Impact
Data to verify
U-52 isomer: ~60 min cure, >6 mo latency; U-415 mix: ~80 min, reduced latency
Isomer purity may affect latency and cure speed; supplier-specific data should be reviewed.

DGEBA/DICY formulation context; source data limited

Halogen-Free PCB Laminates and Encapsulants

Because MDI-urea contains no structural halogens, it is the accelerator of choice for DICY-cured epoxy laminates used in modern consumer electronics. It allows manufacturers to meet strict IEC halogen-free standards while maintaining the high Tg (127°C) required for lead-free soldering processes [1].

1K Aerospace Adhesives and Prepregs

The 56-week latency of MDI-urea at room temperature makes it highly suitable for manufacturing one-component prepregs and film adhesives. This extended shelf life reduces the logistical burden and scrap rates associated with materials that otherwise require continuous sub-zero storage [2].

Automotive Structural Bonding Pastes

In automated automotive assembly, adhesives must remain stable in dispensing equipment but cure rapidly once in the e-coat oven. MDI-urea provides the necessary latency on the factory floor while achieving full cure in under 5 minutes at temperatures above 150°C, ensuring continuous throughput [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
One-component epoxy adhesives with extended ambient shelf life
Reported >6-month room-temperature latency (viscosity stability)
Viscosity drift under target storage conditions; latency vs. TBDMU-based formulations
Carbon-fiber prepreg processing with cycle-time flexibility
Fast high-temperature cure capability while retaining mechanical properties
Flexural modulus and Tg after short cure cycle; comparison with cycloaliphatic/polyamine alternatives
Thermosetting powder coatings requiring extrusion latency
High melting point (220–230°C) for thermal stability during compounding
Premature gelation risk during twin-screw extrusion; latency after compounding
Balanced latency-reactivity formulation design
Ranked top-2 latency and top-5 reactivity among common urea accelerators
Latency/reactivity balance verification in specific DGEBA/DICY system; dose-response optimization

XLogP3

2.3

GHS Hazard Statements

Aggregated GHS information provided by 24 companies from 3 notifications to the ECHA C&L Inventory.;
Reported as not meeting GHS hazard criteria by 1 of 24 companies. For more detailed information, please visit ECHA C&L website;
Of the 2 notification(s) provided by 23 of 24 companies with hazard statement code(s):;
H412 (100%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Environmental Hazard

Environmental Hazard

Other CAS

10097-09-3

Wikipedia

4,4'-Methylenebis(1,1-dimethyl-3-phenylurea)

General Manufacturing Information

Adhesive manufacturing
Electrical equipment, appliance, and component manufacturing
Transportation equipment manufacturing
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-: ACTIVE
PMN - indicates a commenced PMN (Pre-Manufacture Notices) substance.

Explore Compound Types